Cas no 2137781-26-9 (1H-Tetrazole, 5-(3-bromopropyl)-1-propyl-)

• Product Name: 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl-
• CAS No: 2137781-26-9
• MF: C₇H₁₃BrN₄
• MW: 233.108919858932
• CID: 5287556
• Update Time: 2025-06-09

1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl-

• Inchi： 1S/C7H13BrN4/c1-2-6-12-7(4-3-5-8)9-10-11-12/h2-6H2,1H3
• InChI Key： ZUUCGSNWXATVEA-UHFFFAOYSA-N
• SMILES： N1(CCC)C(CCCBr)=NN=N1

Additional information on 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl-

Recent Advances in the Application of 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- (CAS: 2137781-26-9) in Chemical Biology and Pharmaceutical Research

The compound 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- (CAS: 2137781-26-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its tetrazole core and bromopropyl side chain, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable applications of 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- is its use in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The bromopropyl moiety facilitates the introduction of additional functional groups, enabling the optimization of pharmacokinetic properties and target selectivity. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- has been explored as a building block for the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of tetrazole-containing analogs with broad-spectrum antibacterial activity. The bromine atom in the side chain allows for further functionalization, enabling the introduction of pharmacophores that enhance binding to bacterial targets such as DNA gyrase and topoisomerase IV. This versatility makes the compound a valuable tool in the fight against antibiotic-resistant pathogens.

Furthermore, the compound's utility extends to the field of bioconjugation, where it has been employed as a linker for the attachment of fluorescent probes and other diagnostic agents to biomolecules. A 2022 study in Chemical Communications detailed the use of 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- in the development of fluorescently labeled antibodies for imaging applications. The tetrazole ring's stability under physiological conditions and the reactivity of the bromopropyl group make it an ideal candidate for such applications, enabling precise labeling and detection of biological targets.

Despite these promising developments, challenges remain in the optimization of 1H-Tetrazole, 5-(3-bromopropyl)-1-propyl- for clinical applications. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical properties and demonstrated bioactivity position it as a promising candidate for future drug discovery efforts. Ongoing research is expected to uncover new applications and refine its use in therapeutic and diagnostic contexts.